Cas no 120373-06-0 (3-Isoquinolinecarboxylic acid, 6,7-dimethoxy-)

• Product Name: 3-Isoquinolinecarboxylic acid, 6,7-dimethoxy-
• CAS No: 120373-06-0
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 3681996
• PubChem ID: 14278968
• Update Time: 2025-05-20

3-Isoquinolinecarboxylic acid, 6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 6,7-dimethoxy-
• 6,7-DIMETHOXYISOQUINOLINE-3-CARBOXYLIC ACID
• 6,7-dimethoxy-isoquinoline-3-carboxylic acid
• 6,7-DIMETHOXYISOQUINOLINE-3-CARBOXYLICACID
• 6,7-Dimethoxy-3-isoquinolinecarboxylic acid
• SCHEMBL1201624
• MIPKQHRPGRGBIU-UHFFFAOYSA-N
• 120373-06-0

• MDL： MFCD12547206
• Inchi： 1S/C12H11NO4/c1-16-10-4-7-3-9(12(14)15)13-6-8(7)5-11(10)17-2/h3-6H,1-2H3,(H,14,15)
• InChI Key： MIPKQHRPGRGBIU-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(OC)C(OC)=C2)C=C(C(O)=O)N=1

Computed Properties

• Exact Mass: 233.06880783Da
• Monoisotopic Mass: 233.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 3-Isoquinolinecarboxylic acid, 6,7-dimethoxy-

Comprehensive Overview of 3-Isoquinolinecarboxylic acid, 6,7-dimethoxy- (CAS No. 120373-06-0)

3-Isoquinolinecarboxylic acid, 6,7-dimethoxy- (CAS No. 120373-06-0) is a specialized organic compound belonging to the isoquinoline family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, organic synthesis, and material science. With the increasing demand for novel bioactive molecules, researchers are exploring the unique properties of 6,7-dimethoxy-3-isoquinolinecarboxylic acid to develop innovative solutions for various industries.

The molecular structure of 3-Isoquinolinecarboxylic acid, 6,7-dimethoxy- features a carboxylic acid functional group attached to the 3-position of the isoquinoline ring, along with methoxy groups at the 6 and 7 positions. This configuration contributes to its distinct chemical reactivity and biological activity. In pharmaceutical research, derivatives of this compound have shown promise as intermediates for the synthesis of potential therapeutic agents, particularly in the fields of neurology and oncology.

Recent studies have highlighted the role of 6,7-dimethoxy isoquinoline derivatives in modulating specific biological pathways. This has led to increased interest from the scientific community, as evidenced by rising search trends for terms like "isoquinoline derivatives in drug discovery" and "methoxy-substituted isoquinoline applications." The compound's versatility makes it a valuable building block for researchers working on targeted drug design and development.

From a synthetic chemistry perspective, 3-Isoquinolinecarboxylic acid, 6,7-dimethoxy- serves as an important precursor for various heterocyclic compounds. Its stability under different reaction conditions and ability to undergo diverse transformations make it particularly useful in multi-step synthetic routes. Laboratories specializing in custom synthesis often inquire about "high purity 120373-06-0 supplier" or "bulk quantities of 6,7-dimethoxy isoquinoline-3-carboxylic acid," reflecting the growing commercial demand for this compound.

The analytical characterization of CAS 120373-06-0 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Quality control parameters for this compound are strictly maintained, especially for research-grade materials, as purity levels can significantly impact experimental outcomes. This attention to quality aligns with current industry trends emphasizing reproducibility and standardization in chemical research.

Environmental and safety considerations for handling 3-Isoquinolinecarboxylic acid, 6,7-dimethoxy- follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments and the use of personal protective equipment are recommended. These precautions address common search queries like "safe handling of isoquinoline derivatives" and "storage conditions for 120373-06-0" frequently encountered in laboratory settings.

Looking forward, the potential applications of 6,7-dimethoxy-3-isoquinolinecarboxylic acid continue to expand. Its structural features make it an interesting candidate for development in areas such as fluorescent probes, coordination chemistry, and as a scaffold for combinatorial chemistry libraries. The scientific literature shows increasing citations for this compound, particularly in journals focusing on medicinal chemistry and heterocyclic compound research.

For researchers considering working with CAS No. 120373-06-0, it's important to note that the compound's solubility profile varies significantly with solvent choice. This characteristic is frequently searched as "solubility of 6,7-dimethoxy isoquinoline-3-carboxylic acid" and should be carefully considered when designing experiments. Common solvents include dimethyl sulfoxide (DMSO) and certain alcohols, while aqueous solubility is generally limited without pH adjustment.

The commercial availability of 3-Isoquinolinecarboxylic acid, 6,7-dimethoxy- has improved in recent years, with several specialty chemical suppliers now offering this compound in various quantities. Pricing trends and availability are common search topics, reflecting the compound's transition from a rare research chemical to a more accessible intermediate. This increased availability supports broader investigation of its properties and potential applications across multiple scientific disciplines.

In conclusion, 3-Isoquinolinecarboxylic acid, 6,7-dimethoxy- (CAS No. 120373-06-0) represents an important member of the isoquinoline family with diverse research applications. Its unique structural features and growing body of research supporting its utility ensure continued interest from both academic and industrial researchers. As investigations into its properties and derivatives progress, this compound is likely to play an increasingly significant role in the development of new chemical entities for various scientific and technological applications.